Cas no 35634-10-7 ([1.1.1]propellane)
[1.1.1]propellane structure
Product Name:[1.1.1]propellane
[1.1.1]propellane Chemical and Physical Properties
Names and Identifiers
-
- [1.1.1]propellane
- (1.1.1)Propellane
- B99AQN9D35
- DTXSID20189149
- ZTXSPLGEGCABFL-UHFFFAOYSA-N
- 35634-10-7
- F71090
- DB-267014
- Q4545828
- [1.1.1] propellane
- Tricyclo[1.1.1.01,3]pentane
- 1.1.1-propellane
- tricyclo[1.1.1.0(1,3)]pentane
- UNII-B99AQN9D35
-
- Inchi: 1S/C5H6/c1-4-2-5(1,4)3-4/h1-3H2
- InChI Key: ZTXSPLGEGCABFL-UHFFFAOYSA-N
- SMILES: C123CC1(C2)C3
Computed Properties
- Exact Mass: 66.04698
- Monoisotopic Mass: 66.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 73.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 69.9°C at 760 mmHg
- Flash Point: °C
- Refractive Index: 1.613
- PSA: 0
[1.1.1]propellane Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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